Cas no 1169762-18-8 (tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate)

Tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate is a chiral carbamate derivative featuring a piperidine scaffold with a stereocenter at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. The (3R)-3-methylpiperidine moiety contributes to stereochemical precision, making it useful for asymmetric synthesis. Its well-defined structure and compatibility with standard coupling reactions offer advantages in medicinal chemistry and peptide research. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate structure
1169762-18-8 structure
Product Name:tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate
CAS No:1169762-18-8
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD16996029
CID:2615039
PubChem ID:53253390
Update Time:2025-11-01

tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate
    • (3R)-3-(BOC-AMINO)-3-METHYLPIPERIDINE
    • (R)-tert-Butyl (3-methylpiperidin-3-yl)carbamate
    • (3R)-3-[(tert-butoxycarbonyl)amino]-3-methylpiperidine
    • IKLFTJQKKCELGD-LLVKDONJSA-N
    • PB16673
    • Carbamic acid, N-[(3R)-3-methyl-3-piperidinyl]-, 1,1-dimethylethyl ester
    • MFCD16996029
    • (R)-tert-Butyl(3-methylpiperidin-3-yl)carbamate
    • AKOS027323560
    • AS-51140
    • P11976
    • SCHEMBL919128
    • 1169762-18-8
    • tert-butyl (R)-(3-methylpiperidin-3-yl)carbamate
    • CS-B1002
    • MDL: MFCD16996029
    • Inchi: 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-11(4)6-5-7-12-8-11/h12H,5-8H2,1-4H3,(H,13,14)/t11-/m1/s1
    • InChI Key: IKLFTJQKKCELGD-LLVKDONJSA-N
    • SMILES: O(C(C)(C)C)C(N[C@@]1(C)CNCCC1)=O

Computed Properties

  • Exact Mass: 214.168127949g/mol
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 1.2

tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB458468-100 mg
(3R)-3-(Boc-amino)-3-methylpiperidine, 95%; .
1169762-18-8 95%
100MG
€333.70 2023-07-18
abcr
AB458468-250 mg
(3R)-3-(Boc-amino)-3-methylpiperidine, 95%; .
1169762-18-8 95%
250MG
€494.90 2022-06-10
Chemenu
CM486992-100mg
(R)-tert-Butyl (3-methylpiperidin-3-yl)carbamate
1169762-18-8 98%
100mg
$208 2022-09-04
Chemenu
CM486992-250mg
(R)-tert-Butyl (3-methylpiperidin-3-yl)carbamate
1169762-18-8 98%
250mg
$348 2022-09-04
Chemenu
CM486992-1g
(R)-tert-Butyl (3-methylpiperidin-3-yl)carbamate
1169762-18-8 98%
1g
$1118 2022-09-04
eNovation Chemicals LLC
D916625-1g
(3R)-3-(Boc-amino)-3-methylpiperidine
1169762-18-8 95%
1g
$1725 2023-09-03
eNovation Chemicals LLC
D573187-100mg
tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate
1169762-18-8 97%
100mg
$275 2024-07-21
eNovation Chemicals LLC
D573187-250MG
tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate
1169762-18-8 97%
250mg
$465 2024-07-21
eNovation Chemicals LLC
D573187-500MG
tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate
1169762-18-8 97%
500mg
$650 2024-07-21
eNovation Chemicals LLC
D573187-1G
tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate
1169762-18-8 97%
1g
$930 2024-07-21

Additional information on tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate (CAS No. 1169762-18-8)

tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate (CAS No. 1169762-18-8) is a chiral piperidine derivative widely utilized in pharmaceutical synthesis and organic chemistry research. This compound, characterized by its tert-butyl carbamate group and 3-methylpiperidine backbone, serves as a critical intermediate in the development of bioactive molecules. Its stereospecific (R)-configuration at the 3-position enhances its utility in asymmetric synthesis, making it a focal point for researchers exploring enzyme inhibition and receptor modulation.

In recent years, the demand for chiral building blocks like tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate has surged due to advancements in targeted drug delivery and precision medicine. Its structural features align with trends in small-molecule drug discovery, particularly in oncology and neurology. Researchers frequently search for "CAS 1169762-18-8 solubility" or "synthetic routes for (R)-3-methylpiperidine derivatives," reflecting its relevance in optimizing drug bioavailability and process chemistry.

The compound’s carbamate protection strategy is pivotal in peptide and heterocycle synthesis, addressing challenges like racemization during coupling reactions. Laboratories often inquire about "tert-butyl carbamate deprotection conditions" or "stability of N-Boc-3-methylpiperidines," underscoring its role in protecting group chemistry. Its lipophilic tert-butyl group also improves membrane permeability, a key factor in CNS drug design.

From an industrial perspective, 1169762-18-8 is synthesized via stereoselective hydrogenation or enzymatic resolution, with patents highlighting its use in kinase inhibitor scaffolds. Environmental and regulatory considerations drive interest in "green synthesis of piperidine carbamates," aligning with sustainable chemistry initiatives. Analytical methods such as HPLC chiral separation and NMR stereochemical analysis are commonly discussed for quality control.

Future applications of tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate may expand into bioconjugation and PROTAC technology, where its modular reactivity enables linker incorporation. As the pharmaceutical industry prioritizes fragment-based drug design, this compound’s versatility ensures its continued prominence in medicinal chemistry literature and high-throughput screening libraries.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd